N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)thiophene-2-carboxamide

• IUPAC Name: N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C17H18N2O3S/c1-17(2)10-22-13-9-11(6-7-12(13)19(3)16(17)21)18-15(20)14-5-4-8-23-14/h4-9H,10H2,1-3H3,(H,18,20)
• InChI Key: JGTUKMCOBYIMKK-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC=CS3)N(C1=O)C)C
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H18N2O3S and its molecular weight is 330.4. The purity is usually 95%.
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Scientific Research Applications

Antiarrhythmic, Serotonin Antagonist, and Antianxiety Activities

A study on novel thiophene derivatives synthesized from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide and 2-amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbonitrile revealed these compounds exhibit significant antiarrhythmic, serotonin antagonist, and antianxiety activities. The research compared the activities of these compounds with those of procaine amide, lidocaine, diazepam, and buspirone, indicating high efficacy in the mentioned applications A. Amr, M. Sherif, M. Assy, M. Al-Omar, & Islam Ragab, 2010.

Antimicrobial Activities

Another study focused on the synthesis of biologically active N-(3-chloro-2-oxo-4-phenylazetidin-1-yl)/3-N-(4-oxo-2-arylthiazolidin-3-yl)-2-(methylsulfonamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamides derivatives. These compounds were tested for their antimicrobial activity against a panel of bacterial and fungal strains, displaying significant activities across all tested strains M. Babu, K. Pitchumani, & P. Ramesh, 2012.

Synthesis and Characterization for Antimicrobial Evaluation

A research article reported the synthesis of 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides. These compounds were synthesized and characterized with IR, 1HNMR, 13C-NMR, Mass, and elemental analysis, and subjected to biological evaluation for their antimicrobial effectiveness Sailaja Rani Talupur, K. Satheesh, & K. Chandrasekhar, 2021.

Absorption and Fluorescence Spectra

The study of absorption and fluorescence spectra of certain carboxamides related to the structural family of the compound demonstrated the influence of solvent on these properties. This research provides insights into the photophysical behavior of these compounds, which could have implications for their use in fluorescent labeling or sensing technologies N. R. Patil, R. Melavanki, S. B. Kapatkar, N. Ayachit, & J. Saravanan, 2011.

Synthesis of Heterocycles

Another application area is the synthesis of heterocycles, where derivatives of the compound have been used as precursors in the synthesis of various biologically active heterocyclic compounds. This demonstrates the versatility of these compounds as building blocks in organic synthesis and their potential application in drug development Maxym V. Vasylyev, Y. Bilokin, Olena V. Branytska, S. Kovalenko, & V. Chernykh, 1999.